N-Nitroso Venlafaxine EP Impurity H

• Molecular Formula: C24H32N2O4
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C24H32N2O4/c1-29-21-10-6-19(7-11-21)14-17-26(25-28)18-23(24(27)15-4-3-5-16-24)20-8-12-22(30-2)13-9-20/h6-13,23,27H,3-5,14-18H2,1-2H3
• InChIKey: KHGUSLDQBZLVHS-UHFFFAOYSA-N

N-Nitroso Venlafaxine EP Impurity H – Regulatory AI & Procurement Guide

N-Nitroso Venlafaxine EP Impurity H (chemical name: N-(2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-N-(4-methoxyphenethyl)nitrous amide; molecular formula: C24H32N2O4; molecular weight: 412.5 g/mol) is a pharmacopoeial nitrosamine drug substance-related impurity (NDSRI) of the antidepressant API venlafaxine [1]. It is designated as EP Impurity H in the European Pharmacopoeia monograph and is a nitrosated derivative of the secondary amine present in the venlafaxine synthetic pathway, formed via reaction of a secondary amine precursor with nitrosating agents during manufacturing [2]. This impurity is classified under the ICH M7 cohort of concern as a potential mutagenic carcinogen and is subject to strict regulatory control under EMA, FDA, and TGA guidelines [3].

Workflow: Nitrosamine impurity control in venlafaxine API and finished products

Selection: Pharmacopoeial EP impurity H reference standard with matched deuterated ISTD

Key attribute: Full characterization package for immediate analytical method use

• [1] SynZeal, "N-Nitroso Venlafaxine EP Impurity H – Product Technical Datasheet," SynZeal Research, SZ-V007042, 2025. View Source
• [2] Veeprho, "N-Nitroso Venlafaxine Impurity H – Product Technical Datasheet," Veeprho Ltd., 2023. View Source
• [3] Therapeutic Goods Administration (TGA), Australian Government, "Established Acceptable Intake for Nitrosamines in Medicines," Updated 3 November 2025. View Source

N-Nitroso Venlafaxine EP Impurity H: Non-Substitutability

Generic substitution among venlafaxine nitrosamine impurity reference standards is scientifically unsound because each EP-designated impurity possesses a distinct nitrosamine N-substituent that directly dictates its Carcinogenic Potency Categorization Approach (CPCA) category and corresponding Acceptable Intake (AI) limit [1]. The CPCA model stratifies NDSRIs into potency categories 1–5 based on structural features including the α-hydroxylation potential, the nature of the N-nitroso substituent, and the overall molecular framework, with each category assigned a specific AI value ranging from 18 to 1500 ng/day [2]. Using an incorrect impurity standard (e.g., Impurity D instead of Impurity H) for method calibration would yield a different CPCA category assignment (Category 1 vs. Category 2) and a 5.6-fold discrepancy in the regulatory threshold applied, potentially leading to either false compliance or unnecessary batch rejection [3].

This Standard

N-Nitroso Venlafaxine EP Impurity H
CPCA Category 2, AI 100 ng/day
MW 412.5 g/mol
4-methoxyphenethyl N-substituent

Impurity D

CPCA Category 1, AI 18 ng/day
MW 292.37 g/mol
Methyl N-substituent

Risk

Different N-substituent drives distinct CPCA potency category and a 5.6‑fold AI discrepancy; incorrect calibration shifts regulatory thresholds and may cause false compliance or unnecessary rejection.

• [1] EMA, "Appendix 1: Acceptable Intakes Established for N-Nitrosamines," EMA/451665/2023 Rev. 10, 01 August 2025. View Source
• [2] R.C. Cioc, T. Johnson, M. Burns, et al., "Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies," Organic Process Research & Development, 2024. View Source
• [3] Therapeutic Goods Administration (TGA), Australian Government, "Established Acceptable Intake for Nitrosamines in Medicines," Updated 3 November 2025. View Source

N-Nitroso Venlafaxine EP Impurity H – Differentiation Evidence vs. Analogs

Higher AI Limit vs. Impurity D for Batch Release

N-Nitroso Venlafaxine EP Impurity H is assigned CPCA Category 2 with an Acceptable Intake (AI) of 100 ng/day, compared to N-Nitroso Venlafaxine EP Impurity D (N-nitroso-N-desmethyl venlafaxine), which is assigned CPCA Category 1 with an AI of 18 ng/day [1]. This 5.6-fold difference in permissible daily exposure reflects the lower predicted carcinogenic potency of Impurity H, which bears a 4-methoxyphenethyl N-substituent versus the methyl N-substituent on Impurity D. The structural basis for this potency reduction is the increased steric bulk and altered electronic environment around the N-nitroso group, which diminishes the α-hydroxylation rate—the key metabolic activation step required for DNA adduct formation [2].

AI Limit Comparison

Head-to-head

Impurity H AI = 100 ng/day (CPCA Cat 2)
vs Impurity D AI = 18 ng/day (CPCA Cat 1)
5.6‑fold higher permitted daily exposure

Reported regulatory potency context; higher AI supports less stringent analytical sensitivity requirements.

CPCA methodology per EMA/451665/2023; TGA AI limits effective Nov 2025.

Evidence Dimension	Acceptable Intake (AI) limit and CPCA carcinogenic potency category
Target Compound Data	AI = 100 ng/day; CPCA Category 2
Comparator Or Baseline	N-Nitroso Venlafaxine EP Impurity D: AI = 18 ng/day; CPCA Category 1
Quantified Difference	5.6-fold higher AI limit; one CPCA category less potent
Conditions	CPCA methodology per EMA/451665/2023 Appendix 2; TGA-established AI limits effective 3 November 2025

Why This Matters

For procurement, this means a quality control laboratory can set a less stringent limit for Impurity H compared to Impurity D, reducing the analytical sensitivity burden during method validation and enabling use of less specialized instrumentation for routine batch release testing.

• [1] Therapeutic Goods Administration (TGA), Australian Government, "Established Acceptable Intake for Nitrosamines in Medicines," Updated 3 November 2025. View Source
• [2] EMA, "Appendix 1: Acceptable Intakes Established for N-Nitrosamines," EMA/451665/2023 Rev. 10, 01 August 2025. View Source

Molecular Weight Difference vs. Impurity D for Chromatographic & MS Identification

N-Nitroso Venlafaxine EP Impurity H has a molecular weight of 412.5 g/mol (C24H32N2O4) compared to 292.37 g/mol for N-Nitroso Venlafaxine EP Impurity D (C16H24N2O3) [1]. This 120 Da mass increment, arising from an additional 4-methoxyphenethyl moiety replacing a methyl group, provides baseline chromatographic separation on standard reversed-phase C18 columns (predicted Δ logP approximately +1.5 to +2.0 units relative to Impurity D, based on XLogP3-AA of 2.9 for Impurity D [2]), and a distinct precursor ion in LC-MS/MS analysis (m/z 413.2 vs. m/z 293.2 for [M+H]+) that eliminates isobaric interference concerns during multiple reaction monitoring (MRM) quantification.

MW & Chromatography

Head-to-head

ΔMW = +120.13 g/mol (41% increase)
Estimated ΔlogP ≈ +1.5 to +2.0
Distinct precursor m/z 413.2 vs 293.2

Enables baseline C18 resolution without ultra‑high‑resolution instruments.

XLogP3‑AA reference from PubChem CID 165941412.

Evidence Dimension	Molecular weight and predicted chromatographic hydrophobicity
Target Compound Data	MW = 412.5 g/mol; formula C24H32N2O4; predicted higher logP due to additional 4-methoxyphenethyl group
Comparator Or Baseline	N-Nitroso Venlafaxine EP Impurity D: MW = 292.37 g/mol; formula C16H24N2O3; XLogP3-AA = 2.9 [PubChem CID 165941412]
Quantified Difference	ΔMW = +120.13 g/mol (41% increase); estimated ΔlogP ≈ +1.5 to +2.0
Conditions	Molecular weight from vendor COA data and PubChem; XLogP3-AA from PubChem computed descriptors (2025.09.15 release)

Why This Matters

This mass difference ensures that Impurity H can be resolved from Impurity D without requiring ultra-high-resolution chromatography or mass spectrometry, reducing method development time and enabling confident peak assignment in complex venlafaxine drug product matrices.

• [1] SynZeal, "N-Nitroso Venlafaxine EP Impurity H – Product Technical Datasheet," 2025; and ClearSynth, "N-Nitroso Venlafaxine Impurity H – Product Datasheet," CS-T-94237. View Source
• [2] PubChem, "N-[2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-N-methylnitrous amide," CID 165941412, Computed XLogP3-AA = 2.9, PubChem release 2025.09.15. View Source

Deuterated Internal Standard for LC-MS/MS Quantification

A stable isotope-labeled analog, N-Nitroso Venlafaxine EP Impurity H-D6 (chemical name: N-(2-(1-hydroxycyclohexyl)-2-(4-(methoxy-d3)phenyl)ethyl)-N-(4-(methoxy-d3)phenethyl)nitrous amide), is commercially available for use as an internal standard [1]. The incorporation of six deuterium atoms (replacing six hydrogen atoms on two methoxy groups) provides a mass shift of +6 Da relative to the unlabeled Impurity H, placing the internal standard signal at m/z 419.2 [M+H]+. This mass increment fully separates the ISTD from the target analyte signal, avoiding isotopic cross-talk during MRM transitions. In contrast, no stable-labeled internal standard is listed for N-Nitroso Venlafaxine EP Impurity D in the datasheets of major reference standard suppliers [2].

Deuterated ISTD

Head-to-head

Impurity H‑D6 available (Δm/z +6 Da)
vs Impurity D: no deuterated ISTD identified across major catalogs

Matched ISTD supports ion‑suppression correction, improving quantification accuracy.

Vendor catalog assessment as of 2025 (SynZeal, ClearSynth, Veeprho).

Evidence Dimension	Availability of a matched deuterated internal standard for isotope dilution quantification
Target Compound Data	N-Nitroso Venlafaxine EP Impurity H-D6 available; Δm/z = +6 Da; enables stable isotope dilution LC-MS/MS
Comparator Or Baseline	N-Nitroso Venlafaxine EP Impurity D: no deuterated internal standard identified across major reference standard vendor catalogs
Quantified Difference	Qualitative advantage: internal standard available for Impurity H, absent or unlisted for Impurity D
Conditions	Vendor catalog assessment (SynZeal, ClearSynth, Veeprho) as of 2025

Why This Matters

The availability of a deuterated internal standard directly translates to more accurate and precise quantification by compensating for ion suppression/enhancement in venlafaxine drug product matrices, reducing method variability and minimizing the risk of failing regulatory audit due to inadequate analytical quality control.

• [1] SynZeal, "Nitroso Venlafaxine EP Impurity H-D6 (Possibility-2) – Product Technical Datasheet," SZ-V007043, 2025. View Source
• [2] Veeprho, "N-Nitroso Venlafaxine Impurity H – Product Technical Datasheet," 2023; and ClearSynth, "Venlafaxine Impurities Product Range," 2025. View Source

Distinct MS/MS Fragmentation from N-Substituent Difference

The N-nitroso group on Impurity H is attached to a 4-methoxyphenethyl substituent, whereas Impurity D carries a methyl substituent [1]. This structural divergence produces distinct collision-induced dissociation (CID) fragmentation pathways: Impurity H is expected to undergo characteristic neutral loss of the 4-methoxyphenethyl group (135 Da) or cleavage at the N-nitroso bond yielding a diagnostic fragment at m/z 135 (4-methoxyphenethyl cation), while Impurity D would show neutral loss of methyl (15 Da) or m/z 44 (N-methyl nitrosamine fragment) [2]. These unique product ion spectra provide orthogonal confirmation of identity beyond retention time matching and precursor ion m/z, which is critical for meeting regulatory identification criteria (e.g., SANTE/11312/2021 requirement of ≥2 identification points for confirmatory methods).

MS/MS Fragmentation

Class-level

Impurity H: neutral loss 135 Da, product ion m/z 135
Impurity D: neutral loss 15 Da, N‑methyl nitrosamine fragment

Orthogonal structural confirmation beyond retention time; aids regulatory identification criteria.

Predicted based on nitrosamine CID literature; experimental verification recommended.

Evidence Dimension	MS/MS fragmentation pattern and diagnostic product ions
Target Compound Data	Expected neutral loss of 135 Da (4-methoxyphenethyl); product ion at m/z 135; distinct fragmentation signature
Comparator Or Baseline	N-Nitroso Venlafaxine EP Impurity D: expected neutral loss of 15 Da (methyl); characteristic N-nitroso-N-methyl fragment
Quantified Difference	Different neutral loss (135 vs. 15 Da) and distinct product ion masses enabling unambiguous MS/MS-based identification
Conditions	Predicted fragmentation based on chemical structure and N-nitroso amine CID behavior as documented in the nitrosamine analytical chemistry literature

Why This Matters

The unique MS/MS fingerprint of Impurity H prevents misidentification with co-eluting or isobaric impurities during confirmatory analysis, a critical consideration when selecting reference standards for method validation packages intended for regulatory submission.

• [1] ChemWhat, "N-Nitroso Venlafaxine EP Impurity H – Chemical Identification Datasheet," ChemWhat Code: 1465200. View Source
• [2] ChemWhat, "N-Nitroso Venlafaxine EP Impurity D – Chemical Identification Datasheet," CAS 2680662-11-5. View Source

Full Characterization Data Package for Direct Reference Standard Use

Commercially sourced N-Nitroso Venlafaxine EP Impurity H is supplied with a Certificate of Analysis (COA) documenting HPLC purity >95% (area normalization), water content by Karl Fischer titration, and structural identity confirmation by 1H NMR spectroscopy . The combined data allows calculation of % potency = [100 – (water content by KF)] × (HPLC purity) / 100 as a mass balance assay, meeting the characterization requirements of ICH Q7 for reference standards used in GMP analytical testing . This comprehensive characterization package contrasts with some generic nitrosamine impurity standards that may only report HPLC purity without orthogonal identity confirmation, requiring end-user re-characterization before use in regulated analytical methods.

Characterization Package

Data to verify

HPLC purity >95%, KF water content, ¹H NMR identity. Mass balance potency calculation feasible.

Reduces in‑house re‑characterization effort; compare supplier COA content before procurement.

Supplier datasheet review; orthogonal identity verification recommended.

Evidence Dimension	Completeness of supplied characterization data for reference standard use
Target Compound Data	HPLC purity >95%; water content (KF); 1H NMR identity confirmation; mass balance potency calculation enabled
Comparator Or Baseline	Baseline expectation for EP pharmacopoeial reference standards: HPLC purity plus at least one orthogonal identity technique per ICH Q7
Quantified Difference	Qualitative advantage: formal mass balance assay feasible with supplied data versus HPLC-only characterization for some generic alternatives
Conditions	Supplier COA content assessment based on SynZeal, ClearSynth, and Simson Pharma product datasheets

Why This Matters

Procurement of an impurity reference standard with complete characterization data eliminates the need for in-house re-characterization, reducing turnaround time from weeks to days when establishing a validated nitrosamine testing method for venlafaxine API or finished drug product.

N-Nitroso Venlafaxine EP Impurity H – Application Scenarios

Calibration Standard for LC-MS/MS Quantification in API and Tablets

Use as the primary calibration standard to construct a six-point calibration curve (typically 0.1–10 ng/mL, corresponding to 10–1000% of the 100 ng/day AI limit based on a 300 mg maximum daily venlafaxine dose) for targeted LC-MS/MS quantification of N-Nitroso Venlafaxine EP Impurity H in venlafaxine hydrochloride API and finished drug product matrices. The deuterated analog (Impurity H-D6) should be used as the internal standard at a fixed concentration to correct for matrix effects [1]. Method sensitivity should achieve a limit of quantitation (LOQ) ≤ 10% of the AI-based limit (i.e., ≤3.3 ng/mL in the sample solution) to comply with EMA/FDA nitrosamine testing expectations.

System Suitability for Impurity D and H Chromatographic Resolution

Employ N-Nitroso Venlafaxine EP Impurity H as the later-eluting component in a mixed system suitability solution containing both Impurity D and Impurity H to verify chromatographic resolution (Rs ≥ 1.5) on the analytical column prior to running batch samples. The 120 Da molecular weight difference and higher predicted logP ensure baseline separation on standard C18 columns under generic gradient conditions [2]. Failure to achieve this resolution indicates column degradation or mobile phase preparation errors that would compromise the accuracy of individual impurity quantification.

Method Validation for ANDA/NDA Submission of Venlafaxine

Incorporate N-Nitroso Venlafaxine EP Impurity H into the method validation protocol (ICH Q2(R1) parameters: specificity, linearity, accuracy, precision, LOQ/LOD) and the impurity section of the Common Technical Document (CTD Module 3.2.S.3.2) for ANDA or NDA submissions. The characterized reference standard, supported by a comprehensive COA and traceability documentation to EP/USP standards where feasible, satisfies the regulatory requirement for a fully qualified impurity standard used in the control strategy for nitrosamine impurities [3]. The CPCA Category 2 classification with a 100 ng/day AI limit should be explicitly cited in the justification of specification section.

Forced Degradation Marker for Nitrosamine Risk Assessment

Use N-Nitroso Venlafaxine EP Impurity H as a quantitative marker in forced degradation studies designed to assess nitrosamine formation risk when venlafaxine formulations are exposed to nitrite-containing excipients under ICH Q1A(R2) accelerated storage conditions (40°C/75% RH). By spiking the drug product with known concentrations of this impurity standard and monitoring its stability over 6 months, manufacturers can demonstrate that Impurity H does not increase beyond the 100 ng/day AI threshold during the product shelf life, providing data for the nitrosamine risk assessment required by EMA Q&A document EMA/CHMP/428592/2019 Rev. 20 [4].

Application

Selection Property

Validation Focus

LC‑MS/MS quantification in API and finished product matrices

Matched deuterated ISTD availability

Ion suppression/enhancement correction accuracy

Chromatographic system suitability verification

Molecular weight difference enabling baseline separation

Resolution and peak symmetry performance

Method validation for nitrosamine testing programs

Full characterization and pharmacopoeial traceability

Specificity, accuracy, precision under validation protocols

Forced degradation nitrosamine risk assessment studies

Known AI limit and stability indicators

Impurity level monitoring under ICH stress conditions

• [1] SynZeal, "Nitroso Venlafaxine EP Impurity H-D6 (Possibility-2) – Product Technical Datasheet," SZ-V007043, 2025. View Source
• [2] PubChem, "N-[2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-N-methylnitrous amide," CID 165941412, XLogP3-AA = 2.9; and SynZeal, "N-Nitroso Venlafaxine EP Impurity H" MW = 412.5 g/mol. View Source
• [3] Veeprho, "N-Nitroso Venlafaxine Impurity H – Product Technical Datasheet," Veeprho Ltd., 2023. View Source
• [4] EMA, "Questions and Answers for Marketing Authorisation Holders/Applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 Referral on Nitrosamine Impurities in Human Medicinal Products," EMA/CHMP/428592/2019 Rev. 20, 2024. View Source